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Compound of Interest

4-Hydroxy-2,6-dimethylnicotinic
Compound Name:

acid
CAS No.: 52403-25-5
Cat. No.: B1614586

Get Quote

\ J

CAS: 33259-21-1 | Formula: CsHoNOs | MW: 167.16 g/mol [1]

Executive Summary

4-Hydroxy-2,6-dimethylnicotinic acid (also known as 2,6-dimethyl-4-hydroxypyridine-3-
carboxylic acid) is a critical heterocyclic building block in medicinal chemistry. It serves as the
structural scaffold for the "dihydropyridine" class of calcium channel blockers, most notably
Cilnidipine.[2]

Unlike simple pyridine derivatives, this compound exhibits significant prototropic tautomerism,
existing in equilibrium between its 4-hydroxy-pyridine and 4-pyridone forms. This dual reactivity
profile allows it to function as a versatile intermediate for electrophilic substitutions at the C-5
position and nucleophilic displacements at the C-4 position (via halogenation).

This guide provides a rigorous technical analysis of its synthesis, physicochemical properties,
and application in pharmaceutical manufacturing.
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Chemical Identity & Physicochemical Profile[3][4][5]
[6][7][8]

Structural Dynamics

The compound is formally defined as a nicotinic acid derivative. However, in the solid state and
polar solvents, the 4-pyridone tautomer often predominates due to the stabilization energy of
the amide-like resonance.

Feature Description

4-Hydroxy-2,6-dimethylpyridine-3-carboxylic
IUPAC Name 'dy Y Py Y
aci

2,6-Dimethyl-4-hydroxynicotinic acid; 4-
Common Synonyms ] o ] ]
Hydroxy-2,6-dimethyl-3-pyridinecarboxylic acid

CAS Registry Number 33259-21-1
Molecular Weight 167.16 g/mol
Appearance White to off-white crystalline solid

>250°C (Decomposition); typical of zwitterionic

Melting Point D .
nicotinic acids
B Low in water/ethanol; Soluble in DMSO, DMF,
Solubility ] ) )
dilute acids (HCI), and alkalis (NaOH)
K Amphoteric; acidic carboxyl group (~pKa 3-4)
pKa

and basic nitrogen/phenolic OH (~pKa 9-10)

Tautomeric Equilibrium

The reactivity of the 4-position is dictated by the tautomeric balance. Reagents like POCIs drive
the reaction via the hydroxy form (trapping the enol), while alkylating agents may react at the
nitrogen (pyridone form) or oxygen depending on conditions.
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Figure 1: Tautomeric equilibrium governing the reactivity of 4-hydroxy-nicotinic acids.

Synthetic Routes & Process Chemistry

The industrial synthesis of 4-hydroxy-2,6-dimethylnicotinic acid typically avoids direct
pyridine ring construction. Instead, it utilizes the Hantzsch-type condensation of acetoacetate
derivatives, followed by cyclization.

Primary Route: The Aminocrotonate Condensation

This method is preferred for its scalability and use of inexpensive starting materials: Ethyl
Acetoacetate and Ammonia.

Step 1: Formation of Ethyl 3-Aminocrotonate

Ethyl acetoacetate reacts with ammonia to form the enamine, ethyl 3-aminocrotonate. This
intermediate is stable but sensitive to moisture.

Step 2: Cyclization to Ethyl 4-Hydroxy-2,6-dimethylnicotinate

The aminocrotonate undergoes a thermal self-condensation or reaction with a second
equivalent of acetoacetate/diketene. In the presence of a catalyst or heat, the linear precursors
cyclize to form the pyridine ring. Note: This step often yields the ethyl ester first.

Step 3: Hydrolysis to the Free Acid

The ester is hydrolyzed using agueous sodium hydroxide, followed by acidification to
precipitate the target acid.
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Figure 2: Industrial synthesis workflow starting from ethyl acetoacetate.

Experimental Protocol (Bench Scale)

Standard Operating Procedure for Reference
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o Enamine Formation: Charge a reactor with Ethyl Acetoacetate (1.0 eq). Bubble anhydrous
Ammonia gas or add Ammonium Acetate (1.2 eq) in methanol. Stir at 25-40°C for 4-6 hours.
Remove solvent to obtain crude Ethyl 3-aminocrotonate.

e Cyclization: Dissolve the crude enamine in a high-boiling solvent (e.g., Toluene or Xylene).
Heat to reflux (110-140°C) with a Dean-Stark trap to remove water. If using the self-
condensation method, a catalyst like piperidine may be used. Alternatively, react with
Diketene (controlled addition) at 0-5°C, then heat to cyclize.

e Hydrolysis: Suspend the resulting ester in 10% NaOH solution (3.0 eq). Reflux for 2-3 hours
until the solution becomes clear (formation of the sodium salt).

« Isolation: Cool the reaction mixture to 0-5°C. Slowly add Conc. HCI to adjust pH to 3.0-4.0.
The product, 4-Hydroxy-2,6-dimethylnicotinic acid, will precipitate as a white solid. Filter,
wash with cold water, and dry under vacuum at 60°C.

Functional Applications & Derivatization[2]
Cilnidipine Synthesis

The primary pharmaceutical application of CAS 33259-21-1 is in the synthesis of Cilnidipine, a
dual L/N-type calcium channel blocker.

The acid acts as the precursor to the dihydropyridine core. In many optimized routes, the acid
is first converted to 2-methoxyethyl ester (or similar) and then reacted with 3-nitrobenzaldehyde
and cinnamyl 3-aminocrotonate in a Hantzsch-type reaction.

o Key Transformation: The 4-hydroxy group is often not the final state in Cilnidipine; rather, the
dihydropyridine core is constructed. However, 4-hydroxy-2,6-dimethylnicotinic acid is
used as a standard for impurity profiling or as a starting material for oxidized pyridine
analogues used in research.

e Direct Use: It is specifically used to synthesize the side chains or modify the C-3/C-5
positions in next-generation analogues.

Chlorination (The Gateway Reaction)
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To functionalize the 4-position (e.g., for Suzuki couplings or aminations), the hydroxy group is
converted to a chloride.

This intermediate is highly reactive and allows for the introduction of diverse nucleophiles,
expanding the chemical space for drug discovery.

Analytical Specifications

For quality control in a research or manufacturing setting, the following specifications are

standard:
Test Method Acceptance Criteria
Appearance Visual White to off-white powder
Identification H-NMR /IR Conforms to structure
Assay HPLC > 97.0%
Loss on Drying Gravimetric <0.5%
Sulfated Ash Gravimetric <0.1%
Solubility £06 in 1M NaOH Clear, colorless to pale yellow

solution

HPLC Condition Example:
e Column: C18 (4.6 x 250 mm, 5um)
* Mobile Phase: Phosphate Buffer (pH 2.5) : Acetonitrile (90:10)

e Detection: UV @ 254 nm (Nicotinic acid chromophore)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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